Cas no 7599-90-8 ((1R)-4,8-Epoxy-trans-p-menthan-3-on)

• Product Name: (1R)-4,8-Epoxy-trans-p-menthan-3-on
• CAS No: 7599-90-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD34179911
• CID: 2024408
• PubChem ID: 6432045
• Update Time: 2025-06-07

(1R)-4,8-Epoxy-trans-p-menthan-3-on Chemical and Physical Properties

Names and Identifiers

• (1R)-4,8-Epoxy-trans-p-menthan-3-on
• (1R)-4,8-epoxy-trans-p-menthan-3-one
• (1R,4R)-4,8-Epoxy-p-menthan-3-one
• (1R,4S)-pulegone oxide
• 2,2,6-trimethyl-1-oxaspiro[2.5]octan-4-one
• Pulegon-beta-oxid
• pulegone epoxide
• trans R-(+)-pulegone oxide
• cis-Pulegone Oxide
• 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, trans-
• 7599-90-8
• OFUGTKAUAMKFPM-XCBNKYQSSA-N
• 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, (3R,6S)-rel-
• p-Menthan-3-one, 4,8-epoxy-, cis-
• 2,2,6-Trimethyl-1-oxaspiro[2.5]octan-4-one-, trans-
• DTXSID80424063

• MDL： MFCD34179911
• Inchi： 1S/C10H16O2/c1-7-4-5-10(8(11)6-7)9(2,3)12-10/h7H,4-6H2,1-3H3/t7-,10+/m1/s1
• InChI Key： OFUGTKAUAMKFPM-XCBNKYQSSA-N
• SMILES： O1C(C)(C)[C@@]21C(C[C@H](C)CC2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Hesperozygis ringens